Cas no 902475-88-1 (5-amino-1-(5-bromo-2-methoxyphenyl)methyl-N-(2,5-diethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(5-bromo-2-methoxyphenyl)methyl-N-(2,5-diethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 902475-88-1
• MF: C₂₁H₂₄BrN₅O₄
• MW: 490.350363731384
• CID: 5441987
• PubChem ID: 16008138
• Update Time: 2025-08-05

5-amino-1-(5-bromo-2-methoxyphenyl)methyl-N-(2,5-diethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-[(5-bromo-2-methoxyphenyl)methyl]-N-(2,5-diethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide
• NCGC00109740-02
• C549-0877
• 5-amino-1-(5-bromo-2-methoxybenzyl)-N-(2,5-diethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide
• CCG-66861
• NCGC00109740-01
• AKOS001843103
• AB01291967-01
• HMS1828L04
• F3165-0238
• 902475-88-1
• 5-amino-1-[(5-bromo-2-methoxyphenyl)methyl]-N-(2,5-diethoxyphenyl)triazole-4-carboxamide
• CHEMBL1398330
• VU0511100-1
• 5-amino-1-(5-bromo-2-methoxyphenyl)methyl-N-(2,5-diethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C21H24BrN5O4/c1-4-30-15-7-9-18(31-5-2)16(11-15)24-21(28)19-20(23)27(26-25-19)12-13-10-14(22)6-8-17(13)29-3/h6-11H,4-5,12,23H2,1-3H3,(H,24,28)
• InChI Key： RIKCAMUPEYNNGM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CN1C(=C(C(NC2C=C(C=CC=2OCC)OCC)=O)N=N1)N)OC

Computed Properties

• Exact Mass: 489.10117g/mol
• Monoisotopic Mass: 489.10117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.79±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-amino-1-(5-bromo-2-methoxyphenyl)methyl-N-(2,5-diethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-amino-1-(5-bromo-2-methoxyphenyl)methyl-N-(2,5-diethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 902475-88-1, specifically named as 5-amino-1-(5-bromo-2-methoxyphenyl)methyl-N-(2,5-diethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide, represents a fascinating intersection of medicinal chemistry and bioorganic synthesis. This molecule, characterized by its intricate structure featuring a triazole core flanked by aromatic substituents, has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents. The structural motifs present in this compound—such as the bromo and methoxy functional groups on the phenyl ring and the diethoxyphenyl moiety—suggest a rich chemical space for exploration, particularly in the context of modulating biological pathways relevant to inflammation, cancer, and neurodegenerative diseases.

In the realm of chemical biology, the design and synthesis of heterocyclic compounds like 5-amino-1-(5-bromo-2-methoxyphenyl)methyl-N-(2,5-diethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide are driven by the desire to discover molecules that can interact selectively with biological targets. The triazole ring itself is a well-documented pharmacophore, known for its ability to engage with various enzymes and receptors. For instance, triazole derivatives have been explored as inhibitors of cyclooxygenase (COX) enzymes, which play a crucial role in the inflammatory response. The presence of 5-amino and carboxamide functional groups further enhances the compound's potential as a bioactive scaffold, allowing for further derivatization and optimization to improve pharmacokinetic properties and target affinity.

Recent advancements in computational chemistry and machine learning have accelerated the process of identifying promising candidates for drug discovery. By leveraging these tools, researchers can predict the binding modes of 5-amino-1-(5-bromo-2-methoxyphenyl)methyl-N-(2,5-diethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide to key biological targets such as kinases or transcription factors. This approach has been instrumental in identifying novel scaffolds that exhibit high potency and selectivity. Moreover, the incorporation of bromo and methoxy substituents on the aromatic rings is not arbitrary; these groups often serve to enhance metabolic stability while maintaining favorable interactions with biological targets. The diethoxyphenyl moiety adds another layer of complexity, potentially influencing solubility and cell permeability—critical factors for drug-like properties.

The synthesis of such complex molecules requires meticulous planning and execution. Modern synthetic strategies often involve multi-step cascades that minimize purification steps while ensuring high yields. For example, the construction of the triazole ring can be achieved through azide-alkyne cycloaddition reactions—a protocol that has become increasingly popular due to its efficiency and scalability. Once the core triazole scaffold is established, functionalization proceeds through a series of nucleophilic substitutions or metal-catalyzed cross-coupling reactions. The introduction of 5-bromo-2-methoxyphenylmethyl and N-(2,5-diethoxyphenyl) groups necessitates careful control over reaction conditions to avoid unwanted side products. Techniques such as protecting group strategies or chiral auxiliaries may be employed to achieve regioselectivity and enantioselectivity where necessary.

From a biological perspective, compounds like 5-amino-1-(5-bromo-2-methoxyphenyl)methyl-N-(2,5-diethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide hold promise for addressing unmet medical needs. The structural features present suggest potential activity against targets involved in cancer progression or neuroinflammation. For instance, triazole derivatives have been shown to inhibit kinases that are overexpressed in certain tumor types by interfering with ATP binding pockets. Additionally, the methoxy group on one phenyl ring could mimic natural ligands that activate specific signaling pathways. Preclinical studies would be required to validate these hypotheses; however, initial in vitro assays could reveal whether this compound exhibits inhibitory activity against relevant enzymes or receptors.

The role of spectroscopic techniques cannot be overstated in characterizing such complex molecules. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about atomic connectivity and environment within the molecule. High-resolution mass spectrometry (HRMS) confirms molecular weight and fragmentation patterns consistent with theoretical predictions. X-ray crystallography may even be employed if single crystals can be obtained—a technique that offers an atomic-resolution view of how the compound interacts with its environment or biological targets. These analytical methods are critical for ensuring structural integrity throughout synthetic processes and for guiding further modifications based on experimental data.

The impact of such research extends beyond academic curiosity; it contributes to broader efforts aimed at improving human health through rational drug design. Collaborations between synthetic chemists who develop novel molecular scaffolds like 5-amino-1-(5-bromo-2-methoxyphenyl)methyl-N-(2,5-diethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide with biologists who test their efficacy are essential for translating laboratory discoveries into clinical applications. As computational tools continue to evolve at an exponential rate so too does our ability to predict which structures will make meaningful contributions toward therapeutic goals.

In conclusion,902475-88-1 represents more than just another entry point on a chemical registry database—it embodies decades worth innovation within medicinal chemistry where structural complexity meets biological function through targeted design principles derived from both empirical observations modern computational methods remain indispensable partners throughout discovery journey leading toward new treatments benefit society worldwide regardless political boundaries cultural differences geographical distances all contribute human spirit pursuit knowledge betterment humanity taken together represent true testament scientific enterprise dedicated pushing frontiers understanding life itself opening door countless possibilities yet unrealized future generations shall inherit legacy curiosity perseverance excellence continue inspire next wave researchers follow suit build upon foundations laid today shape tomorrow we deserve thanks everyone involved making possible